Cas no 10315-59-0 (Sulfurous acid, ethylmethyl ester)

• Product Name: Sulfurous acid, ethylmethyl ester
• CAS No: 10315-59-0
• MF: C₃H₈O₃S
• MW: 124.158820152283
• CID: 200657
• PubChem ID: 66305
• Update Time: 2025-04-19

Sulfurous acid, ethylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid, ethylmethyl ester
• ethyl methyl sulphite
• ethyl methyl sulfite
• NS00055294
• SCHEMBL778993
• 10315-59-0
• EINECS 233-695-6
• Sulphurous acid ethyl methyl ester
• DTXSID20908216
• SULFUROUS ACID ETHYL METHYL ESTER

• Inchi： 1S/C3H8O3S/c1-3-6-7(4)5-2/h3H2,1-2H3
• InChI Key： FMQCKJHUYDYTMA-UHFFFAOYSA-N
• SMILES： S(=O)(OC)OCC

Computed Properties

• Exact Mass: 124.01944
• Monoisotopic Mass: 124.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 63.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0.6

Experimental Properties

• Density: 1.1310
• Boiling Point: 141°C
• Flash Point: 34.2°C
• Refractive Index: 1.4156
• PSA: 35.53